2-(1H-Pyrazol-4-yl)ethanamine hydrochloride
Overview
Description
2-(1H-Pyrazol-4-yl)ethanamine hydrochloride is a chemical compound that is primarily used in scientific research. It is a synthetic molecule that is commonly used in the development of new drugs and in the study of various biological processes. In We will also list future directions for research involving this compound.
Mechanism of Action
The mechanism of action of 2-(1H-Pyrazol-4-yl)ethanamine hydrochloride is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems, including dopamine and serotonin. The compound may also interact with ion channels, affecting the flow of ions across cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, the compound has been shown to increase dopamine and serotonin levels in the brain. It has also been shown to affect the activity of ion channels, leading to changes in cellular signaling and membrane potential.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 2-(1H-Pyrazol-4-yl)ethanamine hydrochloride in lab experiments is its versatility. The compound can be used in a variety of assays and experimental systems, making it a valuable tool for researchers. However, there are also some limitations to its use. For example, the compound may have off-target effects, leading to unintended consequences in some experiments.
Future Directions
There are many potential future directions for research involving 2-(1H-Pyrazol-4-yl)ethanamine hydrochloride. One area of interest is the development of new drugs that target specific neurotransmitter systems. Another area of interest is the study of ion channel function and regulation. Additionally, the compound may be useful in the study of various diseases and disorders, including Parkinson's disease and depression.
Conclusion:
This compound is a valuable tool for scientific research. Its versatility and potential applications make it a valuable compound for the development of new drugs and the study of various biological processes. While there are still many unknowns regarding its mechanism of action and effects, ongoing research is likely to shed new light on this important compound.
Scientific Research Applications
2-(1H-Pyrazol-4-yl)ethanamine hydrochloride is used in a variety of scientific research applications. One of its primary uses is in the development of new drugs. The compound can be used as a starting material for the synthesis of various drug candidates. It is also used in the study of various biological processes, including the regulation of neurotransmitters and the function of ion channels.
properties
IUPAC Name |
2-(1H-pyrazol-4-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.ClH/c6-2-1-5-3-7-8-4-5;/h3-4H,1-2,6H2,(H,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZCTJOTXVLFOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1)CCN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70858691 |
Source
|
| Record name | 2-(1H-Pyrazol-4-yl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70858691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1246551-54-1 |
Source
|
| Record name | 2-(1H-Pyrazol-4-yl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70858691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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